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Abstract
This document provides a comprehensive guide for the laboratory preparation of high-purity

strontium hydroxide octahydrate [Sr(OH)₂·8H₂O] crystals. Strontium hydroxide and its hydrated

forms are crucial reagents in various industrial and research applications, including the

refinement of beet sugar, as a stabilizer in plastics, and as a precursor for other strontium salts.

[1][2] This guide details two primary synthesis methodologies, emphasizing the chemical

principles, procedural nuances, and safety considerations necessary for obtaining well-defined

crystalline products. The protocols are designed for researchers, scientists, and professionals

in drug development who require a reliable method for producing this important alkaline earth

metal hydroxide.
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Strontium hydroxide, Sr(OH)₂, is a strong base, though its solubility in water is limited

compared to alkali metal hydroxides.[3][4] It exists in anhydrous, monohydrate, and

octahydrate forms.[1][5] The octahydrate, Sr(OH)₂·8H₂O, is the most common commercially

available form and is significantly more soluble in water than the anhydrous form.[2] Its utility

stems from its strong basicity and the unique properties of the strontium ion. A notable

characteristic of strontium hydroxide is its ability to absorb carbon dioxide from the atmosphere,

forming strontium carbonate.[1][6]

The laboratory synthesis of strontium hydroxide octahydrate is a foundational technique for

researchers exploring the chemistry of alkaline earth metals or requiring a high-purity source of

strontium ions where chloride or nitrate counter-ions are undesirable.[1] The crystallization of

the octahydrate form is particularly sensitive to temperature, a principle that is leveraged for

purification through recrystallization.

Synthesis Methodologies: Pathways to Crystalline
Strontium Hydroxide Octahydrate
Two primary and reliable methods for the laboratory preparation of strontium hydroxide

octahydrate are presented below. The choice of method may depend on the available starting

materials and the desired scale of the synthesis.

Method A: Precipitation from a Soluble Strontium Salt
This method relies on the reaction of a soluble strontium salt, such as strontium nitrate

[Sr(NO₃)₂], with a strong base like sodium hydroxide (NaOH) or potassium hydroxide (KOH).[1]

[3][5] The lower solubility of strontium hydroxide in cold water allows for its precipitation.

Chemical Principle: The double displacement reaction results in the formation of insoluble

strontium hydroxide, which precipitates from the aqueous solution.

Sr(NO₃)₂(aq) + 2NaOH(aq) → Sr(OH)₂(s) + 2NaNO₃(aq)

The subsequent crystallization process involves dissolving the crude Sr(OH)₂ precipitate in hot

water and allowing it to cool slowly, which favors the formation of the octahydrate crystals.

Method B: Reaction of Strontium Oxide with Water
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This is a direct synthesis method where strontium oxide (SrO) reacts with water in an

exothermic reaction to form strontium hydroxide.[7][8][9][10][11]

Chemical Principle: The reaction of a basic metal oxide with water yields the corresponding

metal hydroxide.[7][8]

SrO(s) + H₂O(l) → Sr(OH)₂(aq)

Upon cooling the resulting solution, strontium hydroxide octahydrate crystallizes out.

Experimental Protocols
General Laboratory Requirements

Glassware: Beakers, Erlenmeyer flasks, graduated cylinders, Büchner funnel, filter flask.

Equipment: Magnetic stirrer with heating plate, vacuum filtration setup, analytical balance,

pH meter.

Personal Protective Equipment (PPE): Safety goggles, lab coat, nitrile gloves.

Protocol for Method A: Precipitation from Strontium
Nitrate
Materials:

Reagent Formula Molarity/Purity Quantity

Strontium Nitrate Sr(NO₃)₂ ≥99% 21.16 g

Sodium Hydroxide NaOH ≥98% 8.00 g

Deionized Water H₂O - ~500 mL

Procedure:

Preparation of Reactant Solutions:
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Dissolve 21.16 g of strontium nitrate in 200 mL of deionized water in a 500 mL beaker with

magnetic stirring.

In a separate beaker, carefully dissolve 8.00 g of sodium hydroxide in 100 mL of deionized

water. This solution will become hot; allow it to cool to room temperature.

Precipitation:

Slowly add the sodium hydroxide solution dropwise to the stirring strontium nitrate

solution. A fine white precipitate of strontium hydroxide will form immediately.[1][5]

Isolation of Crude Product:

Once the addition is complete, continue stirring for 10-15 minutes to ensure the reaction

goes to completion.

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the precipitate with two 50 mL portions of cold deionized water to remove the

soluble sodium nitrate byproduct.[1][5]

Recrystallization:

Transfer the crude strontium hydroxide filter cake to a 500 mL beaker.

Add approximately 150-200 mL of deionized water and heat the suspension to boiling

while stirring. Strontium hydroxide is significantly more soluble in hot water.[2][5]

Once the solid has dissolved, turn off the heat and cover the beaker with a watch glass.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

maximize crystal formation.

Final Product Isolation and Drying:

Collect the resulting strontium hydroxide octahydrate crystals by vacuum filtration.

Wash the crystals with a small amount of ice-cold deionized water.
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Allow the crystals to air-dry on the filter paper or in a desiccator. Do not oven-dry at high

temperatures, as this will drive off the waters of hydration.[2]

Protocol for Method B: Synthesis from Strontium Oxide
Materials:

Reagent Formula Purity Quantity

Strontium Oxide SrO ≥99% 10.36 g

Deionized Water H₂O - ~250 mL

Procedure:

Reaction:

Place 200 mL of deionized water in a 500 mL beaker with a magnetic stir bar.

Slowly and carefully add 10.36 g of strontium oxide to the water. The reaction is

exothermic and will generate heat.[8]

Dissolution and Filtration:

Stir the mixture until the strontium oxide has completely reacted to form strontium

hydroxide. The solution may be cloudy due to the limited solubility of strontium hydroxide

at room temperature.

Heat the solution to boiling to dissolve the strontium hydroxide.

If any insoluble impurities remain, perform a hot filtration to remove them.

Crystallization:

Cover the hot, clear solution with a watch glass and allow it to cool slowly to room

temperature.

For maximum yield, place the beaker in an ice bath to further encourage crystallization.
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Product Isolation and Drying:

Collect the strontium hydroxide octahydrate crystals by vacuum filtration.

Wash the crystals with a small portion of ice-cold deionized water.

Air-dry the crystals on the filter paper or in a desiccator.

Visualization of the Experimental Workflow

Method A: Precipitation

Method B: Direct Synthesis
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Caption: Experimental workflows for the synthesis of strontium hydroxide octahydrate.

Safety and Handling
Strontium hydroxide is a corrosive and hazardous substance.[12][13] It can cause severe skin

burns and eye damage.[12][13][14][15] Inhalation of dust can lead to respiratory irritation.[15]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b074869/docs?utm_src=pdf-body-img#application-notes-and-protocols-laboratory-synthesis-of-strontium-hydroxide-octahydrate-crystals
https://www.flinnsci.com/sds_785.1-strontium-hydroxide/sds_785.1/
https://www.carlroth.com/medias/SDB-3K52-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDYwNTl8YXBwbGljYXRpb24vcGRmfGFESm1MMmhsWkM4NU1qSXhPRFUwTURBek1qTXdMMU5FUWw4elN6VXlYMDFVWDBWT0xuQmtaZ3xjNTYwNjFlMjYwODIyMjA2N2E5NWMyZGUwMTQ2ZDRjM2Y1NGVkOTNhZjk0N2VhNjMwZjA2NGMzMTcyNTdmNGNh
https://www.flinnsci.com/sds_785.1-strontium-hydroxide/sds_785.1/
https://www.carlroth.com/medias/SDB-3K52-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDYwNTl8YXBwbGljYXRpb24vcGRmfGFESm1MMmhsWkM4NU1qSXhPRFUwTURBek1qTXdMMU5FUWw4elN6VXlYMDFVWDBWT0xuQmtaZ3xjNTYwNjFlMjYwODIyMjA2N2E5NWMyZGUwMTQ2ZDRjM2Y1NGVkOTNhZjk0N2VhNjMwZjA2NGMzMTcyNTdmNGNh
https://www.chemicalbook.com/msds/strontium-hydroxide.pdf
https://www.fishersci.com/store/msds?partNumber=AC270230050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC270230050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[16]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety goggles.[12][13][14][15]

Handling: Handle strontium hydroxide in a well-ventilated area, preferably in a fume hood, to

minimize dust inhalation.[16] Avoid direct contact with skin and eyes.[16]

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

copious amounts of water for at least 15 minutes.[12][15][16] Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[12][13][15][16] Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting.[12][16] Rinse mouth with water and seek immediate

medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[12][15][16]

Storage: Store strontium hydroxide in a tightly sealed container in a cool, dry place.[12][16] It

is deliquescent, meaning it will absorb moisture from the air.

Disposal: Dispose of strontium hydroxide and any contaminated materials in accordance

with local, state, and federal regulations.

Expected Results and Characterization
The successful synthesis will yield colorless, prismatic crystals of strontium hydroxide

octahydrate. The purity of the final product can be assessed by techniques such as titration

with a standardized acid to determine the base content or by spectroscopic methods like X-ray

diffraction (XRD) to confirm the crystal structure.

Solubility Data for Strontium Hydroxide in Water:
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Temperature (°C) Solubility ( g/100 mL)

0 0.41[2][5]

40 1.77[5]

100 21.83[2][5]

This temperature-dependent solubility is the key to successful purification by recrystallization.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. Strontium_hydroxide [chemeurope.com]

2. Page loading... [wap.guidechem.com]

3. sarchemlabs.com [sarchemlabs.com]

4. youtube.com [youtube.com]

5. Strontium hydroxide - Wikipedia [en.wikipedia.org]

6. Cas 18480-07-4,Strontium hydroxide | lookchem [lookchem.com]

7. you-iggy.com [you-iggy.com]

8. brainly.com [brainly.com]

9. youtube.com [youtube.com]

10. Solved: a Strontium oxide reacts with water. SrO(s)+H_2O(l)to Sr(OH)_2(aq) Write an
ionic equation [Chemistry] [gauthmath.com]

11. chegg.com [chegg.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://en.wikipedia.org/wiki/Strontium_hydroxide
https://www.chemeurope.com/en/encyclopedia/Strontium_hydroxide.html
https://www.quora.com/Why-is-Sr-OH-2-more-soluble-in-cold-water-than-in-hot-water
https://www.youtube.com/watch?v=y7tD3w3fM_o
https://www.cryst.chem.uu.nl/lutz/growing/general/guide.html
https://www.benchchem.com/product/b074869?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemeurope.com/en/encyclopedia/Strontium_hydroxide.html
https://wap.guidechem.com/encyclopedia/strontium-hydroxide-dic19628.html
https://www.sarchemlabs.com/strontium-hydroxide-faqs/
https://www.youtube.com/watch?v=dF3QlZ4ApSI
https://en.wikipedia.org/wiki/Strontium_hydroxide
https://www.lookchem.com/casno18480-07-4.html
https://www.you-iggy.com/en/chemical-reactions/1x-strontium-oxide-plus-1x-water-yields-1x-strontium-hydroxide/
https://brainly.com/question/30868687
https://www.youtube.com/watch?v=TIiiSG2wgaU
https://www.gauthmath.com/solution/1814736751614006/a-Strontium-oxide-reacts-with-water-SrOs-H_2Olto-SrOH_2aq-Write-an-ionic-equatio
https://www.gauthmath.com/solution/1814736751614006/a-Strontium-oxide-reacts-with-water-SrOs-H_2Olto-SrOH_2aq-Write-an-ionic-equatio
https://www.chegg.com/homework-help/questions-and-answers/strontium-oxide-reacts-liquid-water-produce-strontium-hydroxide-sro-s-h2o-l-sr-oh-2-aq-218-q9324381
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. Strontium Hydroxide SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

13. carlroth.com [carlroth.com]

14. chemicalbook.com [chemicalbook.com]

15. fishersci.com [fishersci.com]

16. sioris.net [sioris.net]

To cite this document: BenchChem. [Application Notes and Protocols: Laboratory Synthesis
of Strontium Hydroxide Octahydrate Crystals]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b074869/docs#application-notes-and-protocols-
laboratory-synthesis-of-strontium-hydroxide-octahydrate-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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